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An In-Depth Technical Guide to the Basic Properties of 2,6-dichloro-N-
cyclopropylbenzamide

Abstract
This technical guide provides a comprehensive overview of the fundamental properties of 2,6-
dichloro-N-cyclopropylbenzamide (CAS No. 63887-15-0), a halogenated aromatic amide of

interest to the research and drug development communities. While specific applications for this

compound are not widely documented, its structural motifs—a dichlorinated benzene ring and a

cyclopropyl amide group—are present in numerous biologically active molecules. This

document serves as a foundational resource for scientists, offering detailed information on its

physicochemical properties, a robust synthesis protocol, state-of-the-art analytical

methodologies, and essential safety guidelines. By contextualizing its properties within the

broader landscape of benzamide chemistry, this guide aims to facilitate its evaluation in early-

stage discovery and development programs.
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The starting point for any rigorous chemical investigation is a clear definition of the molecule's

identity and a thorough understanding of its physical and chemical properties. These

parameters govern its behavior in both chemical and biological systems.

Chemical Structure and Identifiers
2,6-dichloro-N-cyclopropylbenzamide is a derivative of benzamide featuring two chlorine

atoms on the phenyl ring and a cyclopropyl group on the amide nitrogen.[1] Its core identifiers

and structural details are summarized below.

Property Value Source(s)

IUPAC Name
2,6-dichloro-N-

cyclopropylbenzamide

CAS Number 63887-15-0

Molecular Formula C₁₀H₉Cl₂NO [1]

Molecular Weight 230.09 g/mol

Canonical SMILES
C1CC1NC(=O)C2=C(C=CC=C

2Cl)Cl
[1]

InChIKey
QGIKFJSEYLYLPK-

UHFFFAOYSA-N

Computed Physicochemical Properties
Computational models provide valuable predictions for key physicochemical properties that

influence a compound's pharmacokinetic profile (absorption, distribution, metabolism, and

excretion - ADME). The following properties for 2,6-dichloro-N-cyclopropylbenzamide have

been computed.
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Property Predicted Value
Significance in
Drug Discovery

Source(s)

XLogP3 2.5

Indicates moderate

lipophilicity,

suggesting potential

for good membrane

permeability.

[1]

Topological Polar

Surface Area (TPSA)
29.10 Å²

Suggests good

potential for oral

bioavailability and cell

permeability (TPSA <

140 Å² is a common

guideline).

Hydrogen Bond

Donors
1

Complies with

Lipinski's Rule of Five

(≤ 5), favoring good

absorption.

Hydrogen Bond

Acceptors
1

Complies with

Lipinski's Rule of Five

(≤ 3), favoring good

absorption.

Rotatable Bonds 2

Low number of

rotatable bonds

suggests

conformational rigidity,

which can be

favorable for target

binding.

Comparative Context: 2,6-Dichlorobenzamide (BAM)
While experimental data for the title compound is scarce, extensive data exists for its close

structural analog, 2,6-dichlorobenzamide (BAM), which lacks the N-cyclopropyl group.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 17 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/45027
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2008584&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4027017?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BAM is notably the primary metabolite of the herbicide dichlobenil.[4][5] Its properties serve as

a useful baseline for estimating the behavior of the N-cyclopropyl derivative.

Property
2,6-Dichlorobenzamide
(BAM)

Source(s)

CAS Number 2008-58-4 [2][3]

Molecular Formula C₇H₅Cl₂NO [2]

Molecular Weight 190.03 g/mol [2][3]

Melting Point 198 °C [3]

Water Solubility 2730 mg/L at 23 °C [3]

log Kow (LogP) 0.77 - 1.54 [3]

The addition of the cyclopropyl group in 2,6-dichloro-N-cyclopropylbenzamide would be

expected to increase its lipophilicity (as reflected in the higher predicted XLogP of 2.5) and

molecular weight compared to BAM.

Synthesis and Purification
The formation of an amide bond is one of the most common and critical reactions in medicinal

chemistry.[6] The synthesis of 2,6-dichloro-N-cyclopropylbenzamide is readily achieved by

the coupling of an activated 2,6-dichlorobenzoic acid derivative with cyclopropylamine.

Retrosynthetic Analysis and Strategic Considerations
The most direct approach involves forming the amide bond between 2,6-dichlorobenzoyl

chloride and cyclopropylamine. Using the acid chloride is a classic and highly effective method

because it renders the carbonyl carbon highly electrophilic and susceptible to nucleophilic

attack by the amine. The reaction generates hydrochloric acid (HCl) as a byproduct, which

must be neutralized by a non-nucleophilic base, such as triethylamine or pyridine, to prevent

the protonation of the valuable cyclopropylamine reactant.
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Caption: Retrosynthetic analysis for the target molecule.

Detailed Experimental Protocol: Synthesis from 2,6-
Dichlorobenzoyl Chloride
This protocol is adapted from established procedures for the synthesis of structurally similar N-

substituted benzamides.[7]

Reagents and Materials:

2,6-Dichlorobenzoyl chloride

Cyclopropylamine

Triethylamine (Et₃N), anhydrous

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Ethyl acetate and Hexane for chromatography

Procedure:
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Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, nitrogen inlet, and dropping funnel, dissolve 2,6-dichlorobenzoyl chloride (1.0 eq) in

anhydrous DCM (approx. 0.2 M concentration).

Amine Addition: Cool the solution to 0 °C using an ice bath. In a separate flask, prepare a

solution of cyclopropylamine (1.1 eq) and anhydrous triethylamine (1.2 eq) in anhydrous

DCM.

Controlled Reaction: Add the amine/triethylamine solution dropwise to the stirred acid

chloride solution at 0 °C over 30 minutes. The formation of triethylamine hydrochloride is

often observed as a white precipitate.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Stir for 4-6 hours, monitoring the reaction's

progress by Thin Layer Chromatography (TLC).

Aqueous Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the

mixture to a separatory funnel and wash sequentially with 1 M HCl (2x), water (1x), saturated

NaHCO₃ solution (2x), and finally with brine (1x). The purpose of these washes is to remove

unreacted starting materials and the triethylamine hydrochloride salt.

Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator to yield the

crude product.

Purification: Purify the crude solid by recrystallization from an appropriate solvent system

(e.g., ethanol/water) or by column chromatography on silica gel using a hexane/ethyl acetate

gradient to yield the pure 2,6-dichloro-N-cyclopropylbenzamide.[8]
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Caption: General workflow for the synthesis of 2,6-dichloro-N-cyclopropylbenzamide.
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Applications and Biological Context
Current Status as a Research Chemical
2,6-dichloro-N-cyclopropylbenzamide is available commercially as a chemical for early

discovery research. Its primary value lies in its potential as a building block or a scaffold for

creating more complex molecules. Researchers may use it in structure-activity relationship

(SAR) studies to probe the effects of the dichlorophenyl and cyclopropyl moieties on the

biological activity of a lead compound. The supplier does not provide analytical data, and the

buyer assumes responsibility for confirming the product's identity and purity.

The Benzamide Scaffold: A Privileged Structure
The benzamide core is a "privileged structure" in medicinal chemistry, appearing in a wide

range of FDA-approved drugs and biologically active compounds.[9] Notable examples include:

Antipsychotics: Compounds like sulpiride and amisulpride are benzamide derivatives used in

the treatment of schizophrenia.[10]

Antiemetics: Metoclopramide, a benzamide, is used to treat nausea and vomiting.

Fungicides: The N-benzyl-pyrazole-carboxamide class of fungicides demonstrates the utility

of substituted benzamides in agrochemicals.[8]

The presence of the benzamide moiety in 2,6-dichloro-N-cyclopropylbenzamide suggests it

could be a valuable starting point for exploring new therapeutic or agrochemical agents.

Analytical Methodologies
Robust and reliable analytical methods are crucial for verifying the identity, purity, and quantity

of any chemical compound. For benzamide derivatives, High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the gold-

standard techniques.[11]

Protocol 1: Quantitative Analysis by High-Performance
Liquid Chromatography (HPLC)
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HPLC is an excellent choice for routine purity checks and quantification due to its high

precision and robustness, often without the need for sample derivatization.[11] This protocol is

based on established reversed-phase methods for benzamides.[11][12][13]

Instrumentation and Reagents:

HPLC system with a UV or Diode Array Detector (DAD).

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[11]

Acetonitrile (HPLC grade), Water (HPLC grade), Phosphoric acid.[11][12]

Reference standard of 2,6-dichloro-N-cyclopropylbenzamide.

Chromatographic Conditions:

Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 60:40 v/v), with the pH of the

aqueous component adjusted to ~3 with phosphoric acid. The exact ratio should be

optimized to achieve a suitable retention time (typically 3-10 minutes).

Flow Rate: 1.0 mL/min.[11]

Column Temperature: 30 °C.[11][13]

Detection Wavelength: Monitor at a suitable UV wavelength, determined by scanning the

reference standard (e.g., 230 nm or 254 nm).

Injection Volume: 10 µL.

Procedure:

Standard Preparation: Prepare a stock solution of the reference standard in acetonitrile.

Create a series of calibration standards by serial dilution to cover the expected concentration

range of the sample.

Sample Preparation: Accurately weigh the sample and dissolve it in acetonitrile to a known

concentration. Filter the solution through a 0.45 µm syringe filter before injection.
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Analysis: Inject the standards and samples onto the HPLC system.

Data Processing: Identify the peak for 2,6-dichloro-N-cyclopropylbenzamide based on its

retention time compared to the standard. Construct a calibration curve by plotting the peak

area against the concentration of the standards. Determine the concentration of the sample

from the calibration curve.

Sample / Standard
Dissolve in Acetonitrile

&
Filter (0.45 µm)

Inject onto C18 Column
Mobile Phase:

ACN/H2O (pH 3)
UV/DAD Detection Data Acquisition

(Chromatogram)
Quantify against
Calibration Curve

Click to download full resolution via product page

Caption: HPLC analysis workflow for 2,6-dichloro-N-cyclopropylbenzamide.

Protocol 2: Confirmatory Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS provides definitive structural confirmation through mass spectrometry and offers higher

sensitivity, making it ideal for impurity profiling and trace-level detection.[9][11]

Instrumentation and Reagents:

Gas chromatograph coupled to a mass spectrometer (GC-MS).

Capillary column suitable for semi-polar compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25

µm film thickness).[9]

Dichloromethane or other suitable solvent (GC grade).

Helium (carrier gas).

GC-MS Conditions:

Injector Temperature: 260 °C.
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Injection Mode: Split (e.g., 20:1 split ratio).

Oven Temperature Program: Start at 120 °C, hold for 2 minutes, then ramp to 280 °C at a

rate of 15 °C/min, and hold for 5 minutes. (This program should be optimized).

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

MS Ion Source Temperature: 230 °C.[11]

MS Quadrupole Temperature: 150 °C.

Scan Range: 40-400 m/z.

Procedure:

Sample Preparation: Prepare a dilute solution (e.g., 10-100 µg/mL) of the sample in

dichloromethane.

Analysis: Inject 1 µL of the sample into the GC-MS system.

Data Processing: Identify the compound by its retention time and the resulting mass

spectrum. The fragmentation pattern should be consistent with the structure of 2,6-dichloro-
N-cyclopropylbenzamide, showing a molecular ion peak (m/z 229/231, accounting for

chlorine isotopes) and characteristic fragment ions. Compare the obtained spectrum with a

library or theoretical fragmentation pattern for confirmation.

Method Performance Comparison
The choice between HPLC and GC-MS depends on the analytical goal. The following table,

based on typical performance for benzamide analysis, highlights their respective strengths.[9]

[11]
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Performance Parameter HPLC-UV GC-MS

Primary Use Quantification, Purity Identification, Trace Analysis

Limit of Detection (LOD) ~0.1 µg/mL ~0.01 µg/mL

Limit of Quantification (LOQ) ~0.3 µg/mL ~0.05 µg/mL

Precision (%RSD) < 2% < 15%

Sample Derivatization Not required
Not typically required, but may

enhance performance

Strengths
High precision, robustness,

simple sample prep.

High sensitivity, definitive

structural confirmation.

Limitations
Lower sensitivity, no structural

confirmation.
More complex instrumentation.

Safety, Handling, and Storage
As 2,6-dichloro-N-cyclopropylbenzamide is a research chemical with an uncharacterized

toxicological profile, it must be handled with appropriate caution. The following guidelines are

based on best practices for handling halogenated aromatic compounds.[14][15]

General Precautions
Handle only in a well-ventilated area, preferably within a chemical fume hood.[15]

Avoid inhalation of dust and contact with skin and eyes.[15]

Wash hands thoroughly after handling.[14]

Keep away from heat, sparks, and open flames.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (European Standard

EN166 or NIOSH approved).[15]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[15]
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Respiratory Protection: If engineering controls are insufficient to prevent dust inhalation, use

a NIOSH/MSHA or European Standard EN 149 approved respirator.[14]

Storage and Disposal
Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[15]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[14]

Conclusion
2,6-dichloro-N-cyclopropylbenzamide is a well-defined chemical compound with

physicochemical properties that suggest moderate lipophilicity and potential for good

membrane permeability. Its synthesis is straightforward via standard amide coupling reactions,

and its purity and identity can be rigorously assessed using established HPLC and GC-MS

methodologies. While its specific biological activities remain to be explored, its structural

relationship to a wide array of bioactive benzamides makes it a compound of significant interest

for discovery programs in pharmaceuticals and agrochemicals. This guide provides the

foundational knowledge necessary for researchers to safely handle, synthesize, and analyze

this compound, paving the way for future investigations into its potential applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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